Cas no 15465-70-0 (2-amino-N-hydroxy-propanamide)

• Product Name: 2-amino-N-hydroxy-propanamide
• CAS No: 15465-70-0
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• CID: 236661
• PubChem ID: 220710
• Update Time: 2025-04-19

2-amino-N-hydroxy-propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-hydroxy-propanamide
• 2-amino-N-hydroxypropanamide
• (+/-)-2-acetyl-1,2,3,4-tetrahydro-3-i
• (R,S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-Acetyl-1,2,3,4-tetrahydro-isochinolin-3-carbonsaeure
• 2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-Acetyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylicacid, 2-acetyl-1,2,3,4-tetrahydro-
• AC1MNJZN
• AC1Q1KBR
• ACMC-20dl30
• Enamine_005586
• N-hydroxy-DL-2-amino-2-methylacetamide
• NSC111687
• DL-Alanine hydroxamate
• SCHEMBL245635
• NSC-3839
• NSC111688
• AKOS013309379
• 8G-314S
• AT14821
• 16707-85-0
• NSC3839
• 15465-70-0
• NSC-111688
• EN300-117057
• MFCD00056121
• dl-alanine hydroxamic
• NSC-111687

• Inchi： 1S/C3H8N2O2/c1-2(4)3(6)5-7/h2,7H,4H2,1H3,(H,5,6)
• InChI Key： BAAQJFBTHFOHLY-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)NO

Computed Properties

• Exact Mass: 104.05864
• Monoisotopic Mass: 104.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35
• LogP: -0.06980